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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408 Get Quote

CAS Number: 3555-94-0

This technical guide provides an in-depth overview of vinyl isocyanate, a versatile bifunctional

monomer with significant applications in organic synthesis and polymer chemistry. This

document is intended for researchers, scientists, and professionals in drug development and

materials science, offering detailed information on its properties, synthesis, and reactivity,

supported by experimental protocols and data visualizations.

Chemical and Physical Properties
Vinyl isocyanate (ethenyl isocyanate) is a highly reactive liquid characterized by the presence

of both a vinyl group and an isocyanate group. These functionalities allow it to participate in a

wide range of chemical transformations, making it a valuable building block for the synthesis of

complex molecules and polymers.

General Properties
The fundamental properties of vinyl isocyanate are summarized in the table below.
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Property Value Reference(s)

CAS Number 3555-94-0 [1]

Molecular Formula C₃H₃NO [1]

Molecular Weight 69.06 g/mol [1]

Appearance Liquid

Storage Temperature 2 - 8 °C

Physical Properties
Key physical properties of vinyl isocyanate are detailed in the following table.

Property Value Reference(s)

Boiling Point 39-40 °C

Density 0.938 g/mL at 25 °C

Flash Point 4 °C

Refractive Index (n²⁰/D) 1.4190

Spectroscopic Data
While a dedicated full spectrum for vinyl isocyanate is not readily available in public

databases, the expected spectroscopic features can be predicted based on the known

chemical shifts and absorption frequencies of its constituent functional groups.
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Spectroscopy Functional Group
Expected Chemical
Shift / Absorption

Reference(s)

¹H NMR Vinyl Protons (=CH₂) ~4.5 - 7.0 ppm [2][3]

Vinyl Proton (-CH=) ~4.5 - 7.0 ppm [2][3]

¹³C NMR Vinyl Carbons (C=C) ~115 - 140 ppm [4][5]

Isocyanate Carbon

(N=C=O)
~115 - 135 ppm [6]

FTIR
Isocyanate (-N=C=O)

Stretch

~2275 - 2250 cm⁻¹

(strong, characteristic)
[7][8][9]

Synthesis of Vinyl Isocyanate
Vinyl isocyanate can be synthesized through several methods, with the Curtius

rearrangement of an α,β-unsaturated acyl azide being a common and effective approach.[10]

Experimental Protocol: Synthesis via Curtius
Rearrangement
This protocol describes a general procedure for the synthesis of isocyanates from carboxylic

acids via an acyl azide intermediate, which can be adapted for the preparation of vinyl
isocyanate from acrylic acid or its derivatives.[10][11][12]

Materials:

α,β-Unsaturated carboxylic acid (e.g., acrylic acid derivative)

Sodium azide (NaN₃)

Di-tert-butyl dicarbonate (Boc₂O)

Zinc triflate (Zn(OTf)₂) (catalyst)

Tetrahydrofuran (THF), anhydrous
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10% aqueous solution of NaNO₂

Procedure:

To a dry reaction flask under an inert atmosphere (e.g., argon), add the α,β-unsaturated

carboxylic acid, sodium azide (1.5 equivalents), and zinc triflate (0.02 equivalents).

Add anhydrous THF to the flask.

Heat the mixture to 40 °C in an oil bath.

Once the internal temperature reaches 40 °C, add di-tert-butyl dicarbonate (1.1 equivalents).

Stir the reaction mixture at 40 °C and monitor the reaction progress by a suitable analytical

method (e.g., GC or TLC) until the starting material is consumed. The acyl azide forms in situ

and undergoes rearrangement to the isocyanate.

Upon completion, cool the reaction mixture to room temperature.

Carefully quench the reaction by adding a 10% aqueous solution of NaNO₂.

Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to afford the crude vinyl isocyanate.

Further purification can be achieved by distillation under reduced pressure.
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Synthesis of Vinyl Isocyanate via Curtius Rearrangement

Step 1: Acyl Azide Formation (in situ)

Step 2: Curtius Rearrangement

Step 3: Workup & Purification

α,β-Unsaturated
Carboxylic Acid

Acyl Azide Intermediate

THF, 40°C

Sodium Azide (NaN₃) Di-tert-butyl
dicarbonate (Boc₂O)

Zinc Triflate
(Zn(OTf)₂)

Vinyl Isocyanate

Heat (40°C)
-N₂

Quench with
NaNO₂ (aq)

Solvent Extraction

Distillation
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Hetero-Diels-Alder Reaction of Vinyl Isocyanate

Reaction Components

Reaction & Product

Vinyl Isocyanate
(1-Azadiene)

[4+2] Cycloaddition

Dienophile
(e.g., N-phenylmaleimide)

Six-membered N-heterocycle

Heat, Solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607408#vinyl-isocyanate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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